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Compound of Interest

Compound Name: Nky80

Cat. No.: B1679023 Get Quote

Nky80 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and use of Nky80, a

selective adenylyl cyclase (AC) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Nky80 and what is its primary mechanism of action?

A1: Nky80 is a non-nucleoside quinazolinone that functions as a potent and selective inhibitor

of adenylyl cyclase (AC), particularly the type V isoform.[1][2] Adenylyl cyclase is a key enzyme

that catalyzes the conversion of ATP to cyclic AMP (cAMP), a crucial second messenger in

numerous signaling pathways.[1] By inhibiting AC, Nky80 effectively reduces intracellular

cAMP levels, thereby modulating downstream cellular processes.

Q2: In which solvents is Nky80 soluble?

A2: Nky80 exhibits good solubility in dimethyl sulfoxide (DMSO) and ethanol. It is sparingly

soluble in aqueous solutions. For detailed solubility data, please refer to the solubility table in

the "Data Presentation" section.

Q3: What is the recommended method for preparing a stock solution of Nky80?

A3: It is recommended to prepare a concentrated stock solution of Nky80 in 100% DMSO. For

example, to prepare a 10 mM stock solution, you can reconstitute 1 mg of Nky80 powder in
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0.44 mL of DMSO.[1] For detailed, step-by-step instructions, please see the "Experimental

Protocols" section.

Q4: Are Nky80 solutions stable?

A4: Nky80 solutions are known to be unstable.[2] It is highly recommended to prepare

solutions fresh for each experiment. If storage is necessary, store aliquots of the DMSO stock

solution at -20°C or -80°C for a limited time, and avoid repeated freeze-thaw cycles.[1]

Q5: What is the maximum concentration of DMSO that can be used in cell culture

experiments?

A5: The tolerance to DMSO varies between cell lines. However, it is generally recommended to

keep the final concentration of DMSO in the cell culture medium at or below 0.5% to avoid

cytotoxic effects.[1] Some sensitive or primary cell lines may require even lower concentrations,

such as 0.1%.[1] It is always best practice to include a vehicle control (medium with the same

final concentration of DMSO) in your experiments.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock in aqueous buffer

or cell culture medium.

Nky80 is poorly soluble in

aqueous solutions. The

addition of the DMSO stock to

an aqueous environment can

cause the compound to crash

out of solution.

1. Pre-warm the aqueous

medium: Warming the cell

culture medium or buffer to

37°C before adding the Nky80

stock can help improve

solubility. 2. Increase the final

volume: Dilute the stock

solution into a larger volume of

medium to keep the final

concentration of Nky80 lower.

3. Use a stepwise dilution:

Instead of adding the DMSO

stock directly to the final

volume, perform one or more

intermediate dilutions in your

aqueous buffer. 4. Vortex while

adding: Add the DMSO stock

dropwise to the aqueous

solution while vortexing to

ensure rapid mixing and

prevent localized high

concentrations. 5. Consider

co-solvents for in vivo studies:

For animal experiments,

formulations using co-solvents

like PEG300, Tween-80, or

SBE-β-CD can improve

solubility.[1]

Inconsistent or no observable

effect of Nky80 in experiments.

1. Degradation of Nky80: The

compound may have degraded

due to improper storage or the

instability of the solution. 2.

Precipitation of Nky80: The

compound may not be fully

dissolved in the experimental

1. Prepare fresh solutions:

Always prepare Nky80

solutions fresh from powder for

each experiment. 2. Visually

inspect for precipitation: Before

adding to cells or animals,

ensure your final working
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medium. 3. Incorrect

concentration: The final

concentration of Nky80 may be

too low to elicit a response.

solution is clear. If you observe

any precipitate, refer to the

solutions for "Precipitation

upon dilution". 3. Perform a

dose-response curve: Test a

range of Nky80 concentrations

to determine the optimal

effective concentration for your

specific cell type and assay.

Cell toxicity observed in

treated wells.

The final concentration of the

solvent (e.g., DMSO) is too

high for the cells.

1. Reduce the final DMSO

concentration: Ensure the final

DMSO concentration in your

cell culture medium is at a non-

toxic level (ideally ≤ 0.5%).[1]

2. Include a vehicle control:

Always have a control group of

cells treated with the same

concentration of DMSO as

your experimental group to

differentiate between

compound- and solvent-

induced toxicity.

Data Presentation
Table 1: Solubility of Nky80 in Common Solvents

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100[3][4] ~22.92[4] -

Ethanol 10[3][4] ~2.29[4]
Gentle warming may

be required.[3][4]

Table 2: Nky80 IC₅₀ Values for Adenylyl Cyclase Isoforms
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Isoform IC₅₀

AC5 8.3 µM[3]

AC3 132 µM[3]

AC2 1.7 mM[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nky80 Stock
Solution in DMSO
Materials:

Nky80 powder (Molecular Weight: 229.23 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Weigh out 1 mg of Nky80 powder and place it in a sterile microcentrifuge tube.

Add 0.44 mL of anhydrous DMSO to the tube.[1]

Vortex the solution until the Nky80 is completely dissolved. Gentle warming to 37°C can be

used to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

This stock solution is now at a concentration of 10 mM.

For storage, aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes and

store at -20°C or -80°C. Avoid repeated freeze-thaw cycles. It is highly recommended to use

the solution fresh.
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Protocol 2: Preparation of Nky80 Working Solution for
Cell-Based Assays
Materials:

10 mM Nky80 stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium or physiological buffer

Procedure:

Determine the final concentration of Nky80 required for your experiment.

Calculate the volume of the 10 mM stock solution needed. Ensure that the final

concentration of DMSO in the cell culture medium does not exceed 0.5%.[1]

Example: To prepare 1 mL of a 10 µM working solution, you would need 1 µL of the 10 mM

stock solution. The final DMSO concentration would be 0.1%.

Warm the required volume of cell culture medium or buffer to 37°C.

While gently vortexing the pre-warmed medium, add the calculated volume of the 10 mM

Nky80 stock solution dropwise.

Continue to mix the solution for a few seconds to ensure homogeneity.

Visually inspect the working solution for any signs of precipitation. If precipitation occurs,

refer to the troubleshooting guide.

Use the freshly prepared working solution immediately for your experiment.

Mandatory Visualization
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Caption: Nky80 inhibits adenylyl cyclase, blocking cAMP production.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1679023?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nky80 Experimental Workflow
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Caption: Workflow for preparing and using Nky80 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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